Cas no 2229448-23-9 (2-2-(methoxymethyl)oxan-2-ylethanimidamide)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylethanimidamide
• CAS No: 2229448-23-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6174120
• PubChem ID: 165693919
• Update Time: 2025-07-01

2-2-(methoxymethyl)oxan-2-ylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylethanimidamide
• 2229448-23-9
• 2-[2-(methoxymethyl)oxan-2-yl]ethanimidamide
• EN300-1737779

• Inchi： 1S/C9H18N2O2/c1-12-7-9(6-8(10)11)4-2-3-5-13-9/h2-7H2,1H3,(H3,10,11)
• InChI Key： DIHIJFADXDGPQL-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CC(=N)N

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylethanimidamide

Recent Advances in the Study of 2-2-(methoxymethyl)oxan-2-ylethanimidamide (CAS: 2229448-23-9)

The compound 2-2-(methoxymethyl)oxan-2-ylethanimidamide (CAS: 2229448-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in the study of 2-2-(methoxymethyl)oxan-2-ylethanimidamide is its potential as a modulator of enzymatic activity. Recent in vitro studies have demonstrated that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study utilized molecular docking simulations and kinetic assays to characterize the binding affinity and inhibitory kinetics of the compound, providing valuable insights into its therapeutic potential.

In addition to its anti-inflammatory properties, 2-2-(methoxymethyl)oxan-2-ylethanimidamide has also been investigated for its role in antimicrobial therapy. A recent preprint article available on bioRxiv detailed the compound's efficacy against multidrug-resistant bacterial strains. The researchers employed a combination of microbiological assays and transcriptomic analysis to identify the molecular targets of the compound in bacterial cells. Their findings suggest that the compound disrupts bacterial cell wall synthesis, offering a novel mechanism of action that could be exploited to combat antibiotic resistance.

The synthetic chemistry community has also made strides in optimizing the production of 2-2-(methoxymethyl)oxan-2-ylethanimidamide. A 2024 publication in Organic Letters described a novel catalytic method for the efficient synthesis of this compound, achieving higher yields and reduced byproduct formation compared to traditional approaches. The new method leverages asymmetric catalysis and green chemistry principles, aligning with the growing demand for sustainable pharmaceutical manufacturing processes.

Despite these advancements, challenges remain in the development of 2-2-(methoxymethyl)oxan-2-ylethanimidamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations, with preliminary results showing promise in improving the compound's stability and absorption.

In conclusion, the recent studies on 2-2-(methoxymethyl)oxan-2-ylethanimidamide (CAS: 2229448-23-9) underscore its multifaceted potential in drug discovery. From its enzymatic modulation capabilities to its antimicrobial activity, this compound represents a valuable scaffold for further medicinal chemistry optimization. Future research directions may include in vivo efficacy studies, toxicity profiling, and the exploration of its applications in combination therapies. As the scientific community continues to unravel the complexities of this molecule, it is poised to make significant contributions to the development of next-generation therapeutics.